Cas no 1249819-10-0 (1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1249819-10-0
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 5691543
• PubChem ID: 61728461
• Update Time: 2025-06-15

1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1249819-10-0
• 1-[(3-BROMOTHIOPHEN-2-YL)METHYL]-1H-PYRAZOL-4-AMINE
• AKOS010998218
• EN300-1108869
• CS-0284306
• 1-((3-Bromothiophen-2-yl)methyl)-1h-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[(3-bromo-2-thienyl)methyl]-
• 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H8BrN3S/c9-7-1-2-13-8(7)5-12-4-6(10)3-11-12/h1-4H,5,10H2
• InChI Key： JOHONWGENPGVPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 427.8±40.0 °C(Predicted)
• pka: 3.27±0.11(Predicted)

Additional information on 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No 1249819-10-0 and Product Name: 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine

1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine, identified by its CAS number 1249819-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic amines, characterized by its fused ring structure consisting of a pyrazole ring linked to a bromothiophene moiety. The presence of a bromine atom on the thiophene ring and a methyl group attached to the pyrazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine make it particularly interesting for drug discovery efforts. The pyrazole ring is known for its biological activity, often serving as a pharmacophore in various therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors is well-documented, and modifications to this core structure can lead to novel compounds with enhanced pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in the development of new drugs. Thiophenes, due to their aromatic stability and electronic properties, are frequently incorporated into drug molecules to improve their bioavailability and metabolic stability. The bromine substituent on the thiophene ring in 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine further facilitates further functionalization, allowing for the construction of more intricate molecular architectures through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the context of contemporary research, 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine has been explored as a key intermediate in the synthesis of potential therapeutic agents. For instance, studies have demonstrated its utility in generating novel pyrazole-thiophene hybrids that exhibit promising biological activities. These hybrids have shown potential in modulating various biological pathways, including those involved in inflammation, cancer, and neurological disorders. The versatility of this compound underscores its significance in synthetic organic chemistry and drug development.

The synthesis of 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine typically involves multi-step reactions that require precise control over reaction conditions. The introduction of the bromine atom on the thiophene ring is often achieved through halogenation techniques, while the attachment of the methyl group to the pyrazole ring can be accomplished via alkylation reactions. These synthetic strategies highlight the compound's role as a building block in constructing more complex molecules.

One notable application of 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine is in the development of small-molecule inhibitors targeting specific enzymes or receptors. For example, derivatives of this compound have been investigated for their ability to inhibit kinases, which are enzymes involved in cell signaling pathways. By modulating kinase activity, these inhibitors can potentially be used to treat conditions such as cancer and autoimmune diseases. The bromine substituent on the thiophene ring allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of these inhibitors.

The growing interest in heterocyclic compounds like 1-(3-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine is driven by their diverse biological activities and synthetic flexibility. Researchers are continually exploring new ways to incorporate these structures into drug candidates, leveraging their unique chemical properties to develop innovative therapies. The combination of computational modeling and experimental synthesis has further accelerated this process, allowing for rapid screening and optimization of potential drug molecules.

Future directions in the study of 1-(3-bromothiophen-2-yml)methyl-lH-pyrazol-l4-amlna may include exploring its role in developing treatments for emerging diseases and enhancing existing therapeutic strategies. The compound's structural features offer a rich platform for chemical modification, enabling the creation of libraries of derivatives with tailored biological activities. As our understanding of disease mechanisms advances, compounds like 1249819-l0-O will continue to play a crucial role in addressing unmet medical needs.